H-arginyl-2-(2-nitrophenylsulfenyl)tryptophan methyl ester
H-arginyl-2-(2-nitrophenylsulfenyl)tryptophan methyl ester
Brand Name:
Vulcanchem
CAS No.:
110800-95-8
VCID:
VC0025864
InChI:
InChI=1S/C24H29N7O5S/c1-36-23(33)18(29-22(32)17(25)8-6-12-28-24(26)27)13-15-14-30(19-9-3-2-7-16(15)19)37-21-11-5-4-10-20(21)31(34)35/h2-5,7,9-11,14,17-18H,6,8,12-13,25H2,1H3,(H,29,32)(H4,26,27,28)/t17-,18-/m0/s1
SMILES:
COC(=O)C(CC1=CN(C2=CC=CC=C21)SC3=CC=CC=C3[N+](=O)[O-])NC(=O)C(CCCN=C(N)N)N
Molecular Formula:
C24H29N7O5S
Molecular Weight:
527.6 g/mol
H-arginyl-2-(2-nitrophenylsulfenyl)tryptophan methyl ester
CAS No.: 110800-95-8
Main Products
VCID: VC0025864
Molecular Formula: C24H29N7O5S
Molecular Weight: 527.6 g/mol
| CAS No. | 110800-95-8 |
|---|---|
| Product Name | H-arginyl-2-(2-nitrophenylsulfenyl)tryptophan methyl ester |
| Molecular Formula | C24H29N7O5S |
| Molecular Weight | 527.6 g/mol |
| IUPAC Name | methyl (2S)-2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-3-[1-(2-nitrophenyl)sulfanylindol-3-yl]propanoate |
| Standard InChI | InChI=1S/C24H29N7O5S/c1-36-23(33)18(29-22(32)17(25)8-6-12-28-24(26)27)13-15-14-30(19-9-3-2-7-16(15)19)37-21-11-5-4-10-20(21)31(34)35/h2-5,7,9-11,14,17-18H,6,8,12-13,25H2,1H3,(H,29,32)(H4,26,27,28)/t17-,18-/m0/s1 |
| Standard InChIKey | GQZQAJBNKMLYQV-ROUUACIJSA-N |
| Isomeric SMILES | COC(=O)[C@H](CC1=CN(C2=CC=CC=C21)SC3=CC=CC=C3[N+](=O)[O-])NC(=O)[C@H](CCCN=C(N)N)N |
| SMILES | COC(=O)C(CC1=CN(C2=CC=CC=C21)SC3=CC=CC=C3[N+](=O)[O-])NC(=O)C(CCCN=C(N)N)N |
| Canonical SMILES | COC(=O)C(CC1=CN(C2=CC=CC=C21)SC3=CC=CC=C3[N+](=O)[O-])NC(=O)C(CCCN=C(N)N)N |
| Synonyms | H-Arg-Trp(Nps)-OMe H-arginyl-2-(2-nitrophenylsulfenyl)tryptophan methyl este |
| PubChem Compound | 187740 |
| Last Modified | Nov 11 2021 |
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